Cas no 71153-70-3 (Ethanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-)

• Product name: Ethanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-
• CAS No: 71153-70-3
• MF: C₁₁H₁₂OS
• MW: 192.277381896973
• CID: 531056
• PubChem ID: 13257395

Ethanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-
• 1-(3,4-dihydro-2H-thiochromen-6-yl)ethanone
• DTXSID60532473
• 71153-70-3
• DUKBBJXWVAXOQT-UHFFFAOYSA-N
• 1-(3,4-Dihydro-2H-1-benzothiopyran-6-yl)ethanone
• 1-(3,4-Dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one
• SCHEMBL4694745

• Inchi： InChI=1S/C11H12OS/c1-8(12)9-4-5-11-10(7-9)3-2-6-13-11/h4-5,7H,2-3,6H2,1H3
• InChI Key： DUKBBJXWVAXOQT-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC2=C(C=C1)SCCC2

Computed Properties

• Exact Mass: 192.06088618g/mol
• Monoisotopic Mass: 192.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 2.5